Cas no 94243-22-8 (3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (Related Reference))

• Product Name: 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (Related Reference)
• CAS No: 94243-22-8
• MF: C₅H₅N₃O
• MW: 123.112700223923
• MDL: MFCD09832229
• CID: 1057810
• PubChem ID: 13359977
• Update Time: 2025-10-23

3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (Related Reference) Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (Related Reference)
• 3-Methyl-[1,2,4]triazine-5-carbaldehyde
• 3-methyl-1,2,4-triazine-5-carbaldehyde
• DTXSID30538240
• 94243-22-8
• SCHEMBL15330571
• FT-0710825
• AKOS006230136
• SB40115
• DB-079836

• MDL： MFCD09832229
• Inchi： 1S/C5H5N3O/c1-4-7-5(3-9)2-6-8-4/h2-3H,1H3
• InChI Key： JWTCGXGRZICGSB-UHFFFAOYSA-N
• SMILES： O=CC1=CN=NC(C)=N1

Computed Properties

• Exact Mass: 123.043261792g/mol
• Monoisotopic Mass: 123.043261792g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 55.7Ų

Additional information on 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (Related Reference)

Comprehensive Overview of 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (CAS No. 94243-22-8)

3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (CAS No. 94243-22-8) is a specialized heterocyclic compound featuring a triazine core with a carbaldehyde functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's unique methyl-substituted triazine backbone and reactive aldehyde moiety enable diverse chemical modifications, attracting significant interest from researchers and industrial applications.

In recent years, the demand for triazine derivatives like 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE has surged due to their role in designing small-molecule inhibitors and bioconjugation reagents. The compound's CAS No. 94243-22-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in drug discovery and material science. Its applications span from catalysis to polymer chemistry, where its aldehyde group facilitates cross-linking reactions and functionalization.

One of the trending topics linked to 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE is its potential in green chemistry. Researchers are exploring eco-friendly synthetic routes to produce this compound, aligning with global sustainability goals. Questions like "How to synthesize 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE efficiently?" or "What are the industrial uses of triazine carbaldehydes?" are commonly encountered in search engines, highlighting its practical significance.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its applications. Analytical techniques like NMR spectroscopy and HPLC are employed to characterize CAS No. 94243-22-8, ensuring purity and consistency for research purposes. Additionally, its structure-activity relationship (SAR) is studied to optimize its performance in target-specific applications, such as enzyme inhibition or surface modification.

From a commercial perspective, 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE is supplied by leading chemical manufacturers under stringent quality controls. Its safety data sheets (SDS) and regulatory compliance are meticulously documented to meet international standards. The compound's scalable synthesis and cost-effectiveness further enhance its appeal for large-scale production.

In conclusion, 3-METHYL-[1,2,4]TRIAZINE-5-CARBALDEHYDE (CAS No. 94243-22-8) stands out as a versatile building block in modern chemistry. Its integration into high-value applications, coupled with ongoing research into sustainable production methods, ensures its continued relevance in scientific and industrial communities. For those seeking detailed technical specifications or synthetic protocols, reputable suppliers and academic journals remain the primary resources.